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Compound of Interest

Compound Name: Ethyl 3-oxohexanoate

Cat. No.: B043111

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-oxohexanoate, a versatile
chemical intermediate with significant applications in organic synthesis, particularly in the
pharmaceutical and flavor industries. This document details its nomenclature and synonyms,

summarizes its key physicochemical properties, and provides a detailed experimental protocol
for its synthesis.

Nomenclature and Synonyms

Ethyl 3-oxohexanoate is known by several names across different nomenclature systems and
databases. A clear understanding of these synonyms is crucial for effective literature searches
and chemical sourcing.
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Nomenclature/ldentifier Type Value
IUPAC Name ethyl 3-oxohexanoate[1][2][3]
Common Synonyms Ethyl butyrylacetate[2][4][5][6][7]

3-Oxohexanoic acid ethyl ester[4][5][7][8]

Ethyl 3-ketohexanoate[5][7]

Ethyl butyroacetate[1][2]

3-Ketohexanoic acid ethyl ester[5]

Ethyl alpha-butyrylacetate[1][3]

CAS Registry Number 3249-68-1[1][2][41[5][71I819][1.0]

Molecular Formula CsH1403[2][4][5][71[10]

Molecular Weight 158.19 g/mol [10]

EINECS Number 221-835-9[8][9][10]

FEMA Number 3683[1][9]

Beilstein Registry Number 507689[9]

PubChem CID 238498[1][5]

ChEBI ID CHEBI:18119[1]

InChl Key KQWWVLVLVYYYDT-UHFFFAOYSA-N[2]

Physicochemical Properties

The physical and chemical properties of Ethyl 3-oxohexanoate are essential for its handling,
storage, and application in various chemical reactions.
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Property Value

Appearance Colorless to light yellow liquid[5]

Boiling Point 104 °C at 22 mmHg[9][10] 95 °C at 15 mmHg][5]
Melting Point -44 °C[5][8][10]

Density 0.989 g/mL at 25 °C ~1 g/mL][10]

Refractive Index (n20/D) 1.427

Flash Point 90 °C (194 °F) - closed cup

Solubility Slightly soluble in water.[8]

Role in Synthesis

Ethyl 3-oxohexanoate is a valuable building block in organic synthesis. Its (3-ketoester
functionality allows for a variety of chemical transformations, making it a key intermediate in the
production of more complex molecules, including pharmaceuticals and agrochemicals.[5] It is
particularly useful in reactions such as the Dieckmann condensation for the formation of cyclic
B-keto esters, which are important precursors in the synthesis of natural products and
biologically active molecules.[11]

Experimental Protocol: Synthesis of Ethyl 3-
oxohexanoate

The following protocol describes a common method for the synthesis of Ethyl 3-
oxohexanoate.[12]

Materials:

e 2,2-dimethyl-4,6-dioxo-1,3-dioxane (Meldrum's acid)
¢ Dichloromethane (CH2Cl2)

e Pyridine

e Butyryl chloride
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e Dilute hydrochloric acid (HCI)
e Magnesium sulfate (MgSOa)
o Ethanol (EtOH)

Procedure:

o Reaction Setup: In a suitable reaction vessel, dissolve 176 g of 2,2-dimethyl-4,6-dioxo-1,3-
dioxane (Meldrum's acid) in 550 ml of dichloromethane.

» Addition of Pyridine: Add 188 ml of pyridine to the solution.
e Cooling: Cool the mixture to 5°C using an ice-water bath.

» Addition of Butyryl Chloride: Slowly add 133 ml of butyryl chloride to the cooled mixture
dropwise.

o Reaction: Once the addition is complete, allow the mixture to stir at room temperature for
three hours.

o Work-up:
o Wash the solution with a dilute solution of hydrochloric acid.
o Dry the organic layer over magnesium sulfate.
o Evaporate the solvent under reduced pressure to yield an oil.
o Ethanolysis:
o Dissolve the resulting oil in 700 ml of ethanol.
o Reflux the mixture for six hours.
 Purification:

o Evaporate the ethanol under vacuum.
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o Distill the residue to obtain pure ethyl 3-oxohexanoate.
Yield: This procedure is reported to yield 145.4 g of ethyl 3-oxohexanoate as an 0il.[12]

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Ethyl 3-oxohexanoate as
described in the experimental protocol.
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Workflow for the Synthesis of Ethyl 3-oxohexanoate
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Caption: A flowchart illustrating the synthesis of Ethyl 3-oxohexanoate.
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This guide provides foundational technical information for professionals working with Ethyl 3-
oxohexanoate. For specific applications, further research into reaction optimization and safety
protocols is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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